Cas no 1335482-97-7 (2-(2R)-2-aminopropyl-4-bromophenol)

• Product Name: 2-(2R)-2-aminopropyl-4-bromophenol
• CAS No: 1335482-97-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6232456
• PubChem ID: 129969556
• Update Time: 2025-11-06

2-(2R)-2-aminopropyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropyl-4-bromophenol
• 1335482-97-7
• 2-[(2r)-2-aminopropyl]-4-bromophenol
• EN300-1912331

• Inchi： 1S/C9H12BrNO/c1-6(11)4-7-5-8(10)2-3-9(7)12/h2-3,5-6,12H,4,11H2,1H3/t6-/m1/s1
• InChI Key： XTONZBDSKNOAMF-ZCFIWIBFSA-N
• SMILES： BrC1C=CC(=C(C=1)C[C@@H](C)N)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2R)-2-aminopropyl-4-bromophenol

Recent Advances in the Study of 2-(2R)-2-aminopropyl-4-bromophenol (CAS: 1335482-97-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2R)-2-aminopropyl-4-bromophenol (CAS: 1335482-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(2R)-2-aminopropyl-4-bromophenol as a key intermediate in the synthesis of novel bioactive molecules. Its chiral center and bromophenol moiety make it a versatile building block for the development of targeted therapies, particularly in the areas of neurodegenerative diseases and cancer. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 2-(2R)-2-aminopropyl-4-bromophenol exhibits promising pharmacological properties. Notably, it has shown selective binding affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, its bromophenol component has been linked to antioxidant and anti-inflammatory effects, which could be leveraged in the development of neuroprotective agents.

Structural-activity relationship (SAR) studies have further elucidated the importance of the (2R)-configuration in the compound's biological activity. Modifications to the aminopropyl side chain or the bromophenol moiety have been shown to significantly alter its potency and selectivity, providing valuable insights for the design of next-generation therapeutics. Computational modeling and molecular docking simulations have complemented these experimental findings, offering a deeper understanding of the compound's interaction with biological targets.

From a pharmaceutical development perspective, recent research has focused on improving the pharmacokinetic profile of 2-(2R)-2-aminopropyl-4-bromophenol. Strategies such as prodrug design and formulation optimization have been explored to enhance its bioavailability and reduce potential side effects. These efforts are crucial for translating the compound's promising in vitro results into clinically viable treatments.

Looking ahead, the unique properties of 2-(2R)-2-aminopropyl-4-bromophenol (CAS: 1335482-97-7) position it as a valuable tool for both basic research and drug discovery. Ongoing studies are investigating its potential as a molecular probe for studying receptor signaling pathways and as a lead compound for the development of novel therapeutics. The compound's versatility and demonstrated biological activities make it a subject of continued interest in the chemical biology and pharmaceutical communities.